Cas no 1848960-08-6 (1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1848960-08-6
• MF: C₁₈H₂₅BN₂O₂
• MW: 312.214304685593
• CID: 5719343
• PubChem ID: 129627034
• Update Time: 2025-10-24

1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1848960-08-6
• CC=1C=C(CN2N=CC(=C2)B2OC(C(O2)(C)C)(C)C)C=CC=1C
• 1-[(3,4-dimethylphenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(3,4-dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(3,4-Dimethyl-benzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-[(3,4-dimethylphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• A1-05815
• 1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C18H25BN2O2/c1-13-7-8-15(9-14(13)2)11-21-12-16(10-20-21)19-22-17(3,4)18(5,6)23-19/h7-10,12H,11H2,1-6H3
• InChI Key： YEFVJGSFDLFBIJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC3C=CC(C)=C(C)C=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 312.2009082g/mol
• Monoisotopic Mass: 312.2009082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 458.5±33.0 °C at 760 mmHg
• Flash Point: 168.5±24.6 °C

1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1848960-08-6)

In the realm of organic chemistry and pharmaceutical research, 1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS 1848960-08-6) has emerged as a compound of significant interest. This boronic ester derivative, characterized by its unique pyrazole core and dioxaborolane functional group, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions—a cornerstone in modern drug discovery and material science. Its molecular structure, featuring a 3,4-dimethylbenzyl moiety, enhances stability and reactivity, making it a versatile building block for synthesizing complex organic molecules.

The compound’s CAS number 1848960-08-6 is frequently searched in chemical databases, reflecting its growing utility in medicinal chemistry. Researchers are particularly intrigued by its potential applications in designing kinase inhibitors and PET (Positron Emission Tomography) tracers, aligning with trends in targeted cancer therapies and diagnostic imaging. The tetramethyl-1,3,2-dioxaborolan-2-yl group is a key feature, enabling efficient boron-mediated transformations under mild conditions, a topic widely discussed in recent publications.

From an industrial perspective, 1-(3,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is synthesized via palladium-catalyzed borylation, a process optimized for high yield and purity. Its compatibility with green chemistry principles—such as reduced solvent waste and lower energy consumption—resonates with the global push for sustainable synthesis. This aligns with frequent search queries like "eco-friendly boronic ester synthesis" and "scalable borylation methods."

Analytical studies highlight the compound’s stability under ambient conditions, though storage in inert atmospheres is recommended to preserve its boronate integrity. Spectroscopic data (NMR, HPLC) confirm its structural homogeneity, a critical factor for reproducibility in academic and industrial labs. The pyrazole-boronate hybrid structure also sparks interest in agrochemical research, where similar motifs are explored for novel pesticidal activities.

In summary, CAS 1848960-08-6 represents a convergence of innovation and practicality in organic synthesis. Its relevance to drug discovery, material science, and green chemistry ensures its prominence in scientific literature and patent filings. As AI-driven molecular design gains traction, compounds like this exemplify the synergy between traditional synthetic expertise and computational prediction tools—a hot topic in cheminformatics forums.